4-Tert-butyl-1-methoxy-2-methylbenzene

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 4-tert-butyl-1-methoxy-2-methylbenzene
• InChI: InChI=1S/C12H18O/c1-9-8-10(12(2,3)4)6-7-11(9)13-5/h6-8H,1-5H3
• InChI Key: MUSHJGINQWRFRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(C)(C)C)OC

Description

4-Tert-butyl-1-methoxy-2-methylbenzene is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (8.4 g) and methyl iodide (2.9 mL) were added to a solution of 4-tert-butyl-2-methylphenol (CAS #98-27-1, 5.0 g) in N,N-dimethylformamide (25 mL), and the mixture was stirred at room temperature for three days. Ice water and hexane were added to the reaction solution, and the organic layer was separated. The resulting organic layer was sequentially washed with water and brine, dried over anhydrous magnesium sulfate and then concentrated under reduced pressure to obtain 5.16 g of the title compound. The property values of the compound are as follows.